N-(2-hydroxy-2-(thiophen-2-yl)propyl)-4-isopropoxybenzamide

• IUPAC Name: N-(2-hydroxy-2-thiophen-2-ylpropyl)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C17H21NO3S/c1-12(2)21-14-8-6-13(7-9-14)16(19)18-11-17(3,20)15-5-4-10-22-15/h4-10,12,20H,11H2,1-3H3,(H,18,19)
• InChI Key: KAOFAKWDRGZVOS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NCC(C)(C2=CC=CS2)O
• Molecular Formula: C17H21NO3S
• Molecular Weight: 319.4 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “N-(2-hydroxy-2-(thiophen-2-yl)propyl)-4-isopropoxybenzamide” were not found, a related compound, N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide, was synthesized by N-acylation of 2-aminothiophene-3-carbonitrile with activated 2-(thiophen-2-yl)acetic acid.

Molecular Structure Analysis

The molecular structure of thiophene-based compounds can be analyzed using various techniques such as FT-IR, 1H and 13C NMR spectroscopic studies, and single crystal X-ray crystallography.

Chemical Reactions Analysis

Thiophene rings can undergo various types of reactions including nucleophilic, electrophilic, and radical reactions. The reactivity and selectivity of these reactions can be influenced by the heteroatom and substituents on the thiophene ring.

Scientific Research Applications

Antitumor and Cytotoxic Activity

Thiophenes and their derivatives have attracted attention in cancer research due to their potential antitumor properties. . Further investigation into the antitumor activity of this compound could be valuable.